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Compound Name: 1-Tridecyne

Cat. No.: B1583326 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive technical guide on the safety protocols and

handling precautions for 1-Tridecyne. As a terminal alkyne, 1-Tridecyne is a valuable building

block in organic synthesis, including the preparation of complex molecules like unsaturated

fatty acids and sphinganines.[1][2] Its utility in advanced research necessitates a thorough

understanding of its physicochemical properties and associated hazards to ensure the safety of

laboratory personnel and the integrity of experimental work. This guide is structured to provide

not just procedural steps, but the scientific rationale behind them, empowering professionals to

work with this compound confidently and safely.

Section 1: Chemical Identification and
Physicochemical Properties
A foundational understanding of a chemical's properties is paramount to predicting its behavior

and implementing appropriate safety measures. 1-Tridecyne is a long-chain terminal alkyne

with the molecular formula C₁₃H₂₄.[3][4] It is a colorless liquid under standard conditions and is

immiscible with water.[1][5][6] Its key quantitative data are summarized below.
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Property Value Source(s)

CAS Number 26186-02-7 [4][7][8]

Molecular Formula C₁₃H₂₄ [3][4]

Molecular Weight ~180.33 g/mol [3][7][8]

Physical State Liquid [5][9]

Appearance Colorless [5][9][10]

Flash Point 79 °C / 174.2 °F [5][9]

Boiling Point ~232.8 °C at 101.325 kPa [9]

Solubility Insoluble in water [1][11]

Density Less dense than water [10][11]

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1-Tridecyne is classified as a hazardous substance. The primary concerns are its

flammability and the severe risk of aspiration if ingested.[8][12][13]

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids GHS02 (Flame) Warning
H226: Flammable

liquid and vapor.[6][8]

Aspiration Hazard
GHS08 (Health

Hazard)
Danger

H304: May be fatal if

swallowed and enters

airways.[12][13]

Expert Analysis of Hazards:

Flammability: With a flash point of 79°C, 1-Tridecyne is classified as a combustible liquid.[5]

[9] This means it requires a relatively high ambient temperature or a moderate heat source
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for ignition to occur.[12] However, its vapors are heavier than air and can travel along

surfaces to a distant ignition source, leading to a flashback.[12][13] Therefore, all work must

be conducted away from open flames, sparks, and hot surfaces.[5][13]

Aspiration Toxicity: The H304 classification is critical. Due to its low viscosity, if 1-Tridecyne
is swallowed and then vomited, it can be aspirated (breathed into) the lungs, causing severe

chemical pneumonitis, pulmonary failure, and potentially death.[12][13] This is why inducing

vomiting after ingestion is strictly contraindicated.[5][12][13]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is crucial, combining engineering controls with

appropriate PPE. The primary routes of exposure are inhalation, skin/eye contact, and

ingestion.

Engineering Controls:

Ventilation: All handling of 1-Tridecyne should occur in a well-ventilated area.[14][15] Use of

a chemical fume hood is the standard best practice to keep airborne concentrations low and

protect from inhalation of vapors or mists.[14]

Safety Stations: An eyewash facility and a safety shower must be readily accessible in the

immediate work area.[14]

Personal Protective Equipment (PPE) Protocol: The following PPE is mandatory when handling

1-Tridecyne. This protocol is designed as a self-validating system; a breach in any one

component compromises the entire safety barrier.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[5][16][17] This protects against

accidental splashes which may cause irritation.[11][14]

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[18]

Gloves must be inspected for tears or holes before each use.[13][19] Use proper glove

removal technique to avoid skin contact with the outer surface of the glove.[13]
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Body Protection: A flame-resistant laboratory coat must be worn and kept fastened.[18] This

should be worn over long-sleeved clothing and long pants to prevent skin contact.[5]

Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a

fume hood), respiratory protection is not typically required.[5] However, if ventilation is

inadequate or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[16][17]

Preparation Phase Donning PPE

Assess Task & Hazards Verify Engineering Controls
(Fume Hood, Eyewash)

Don Lab Coat
(Fasten Completely)

Don Eye Protection
(Safety Goggles)

Don Nitrile Gloves
(Inspect for Integrity)

Proceed with
Chemical Handling

Click to download full resolution via product page

Caption: Standard workflow for donning PPE before handling 1-Tridecyne.

Section 4: Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is essential to prevent accidents.

Handling Protocol:

Preparation: Before starting, ensure all necessary PPE is donned correctly and engineering

controls are functional. Remove all potential ignition sources from the work area.[5]

Dispensing: When transferring or dispensing the liquid, use grounding straps for metal

containers to prevent the buildup of static electricity, which could serve as an ignition source.

[5][12]

Operation: Avoid breathing vapors or mists.[5] Prevent all contact with eyes, skin, and

clothing.[14]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[5] Decontaminate all equipment and the work area.
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Storage Requirements:

Conditions: Store in a cool, dry, and well-ventilated place.[5][13] The storage area should be

secured and accessible only to authorized personnel.[12]

Containers: Keep containers tightly closed when not in use to prevent the escape of vapors.

[5][14]

Incompatibilities: Store away from strong oxidizing agents, as they can react vigorously.[1][5]

[16] Keep containers separate from heat, sparks, and open flames.[5][13]

Section 5: Emergency Response Protocols
In the event of an emergency, a swift and correct response is critical to mitigating harm.

First Aid Measures:

If Inhaled: Immediately move the exposed person to fresh air.[12][13][20] If breathing

becomes difficult or stops, provide artificial respiration and seek immediate medical attention.

[20]

In Case of Skin Contact: Promptly wash the affected area with plenty of soap and water for

at least 15 minutes while removing all contaminated clothing and shoes.[5][12][21]

In Case of Eye Contact: Immediately flush the eyes with large amounts of water for at least

15 minutes, occasionally lifting the upper and lower eyelids.[5][14][21] Remove contact

lenses if present and easy to do.[12] Seek immediate medical attention.

If Swallowed:DO NOT INDUCE VOMITING.[5][12][13] This is the most critical instruction due

to the severe aspiration hazard.[12] Immediately call a poison control center or a doctor for

medical advice.[12][13] If the person is conscious, their mouth may be rinsed with water.[5]

[12]

Spill Management Protocol:

Immediate Action: Evacuate all non-essential personnel from the spill area.
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Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open

flames.[5][22]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[22]

Containment & Cleanup: Wearing full PPE, contain the spill. Use an inert, non-combustible

absorbent material such as sand, silica gel, or a universal binder to soak up the liquid.[5][22]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled, and closed container for chemical waste disposal.[5][12]

Decontamination: Clean the spill area thoroughly.
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Caption: Decision flowchart for responding to a 1-Tridecyne spill.
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Fire Response:

Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant

foam.[5][12]

Unsuitable Media: Water may be ineffective at extinguishing the fire.[11] However, a water

spray or mist can be used to cool fire-exposed containers to prevent them from rupturing.[5]

[19]

Firefighter Protection: As in any chemical fire, firefighters must wear full protective gear and

a self-contained breathing apparatus (SCBA).[5][12] Thermal decomposition can produce

irritating vapors and carbon oxides.[5]

Section 6: Disposal Considerations
Chemical waste must be managed to ensure environmental protection and compliance with

regulations.

Waste Identification: Unused 1-Tridecyne and any materials contaminated with it (e.g.,

absorbent from a spill) are considered hazardous waste.

Collection: Collect waste in dedicated, properly labeled, and sealed containers.[5] Do not mix

with other waste streams unless directed by your institution's environmental health and

safety (EHS) office.

Final Disposal: All chemical waste disposal must be handled in accordance with federal,

state, and local regulations. Contact your institution's EHS department to arrange for pickup

and disposal by a licensed waste management contractor.[5][13][22] Do not attempt to

dispose of 1-Tridecyne down the drain or in regular trash.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1-Tridecyne, 97% | Fisher Scientific [fishersci.ca]

2. 1-Tridecyne, 97% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

3. Substance Registry Services | US EPA [cdxapps.epa.gov]

4. 1-Tridecyne [webbook.nist.gov]

5. fishersci.com [fishersci.com]

6. labsolu.ca [labsolu.ca]

7. 1-Tridecyne (CAS 26186-02-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. 1-Tridecyne | C13H24 | CID 117754 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. cdn.chemservice.com [cdn.chemservice.com]

10. 1-Tridecene | C13H26 | CID 17095 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. 1-TRIDECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

12. chemicalbook.com [chemicalbook.com]

13. sigmaaldrich.com [sigmaaldrich.com]

14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

15. chemos.de [chemos.de]

16. fishersci.com [fishersci.com]

17. benchchem.com [benchchem.com]

18. benchchem.com [benchchem.com]

19. fishersci.co.uk [fishersci.co.uk]

20. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

21. en.hesperian.org [en.hesperian.org]

22. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 1-
Tridecyne]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583326#safety-and-handling-precautions-for-1-
tridecyne]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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